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Compound of Interest

Compound Name: m-Tolylurea

Cat. No.: B1215503

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of m-tolylurea, placing it in the context of disease
models and standard-of-care treatments. Due to a lack of evidence for its therapeutic efficacy
in any disease model, this document focuses on its known toxicity profile and contrasts it with
the established therapeutic applications of the broader phenylurea class of compounds.

Executive Summary

There is currently no scientific literature to support the use of m-tolylurea as a therapeutic
agent in any disease model. In contrast, its isomer, p-tolylurea, has been shown to be
carcinogenic in mice, inducing malignant lymphomas. This raises significant safety concerns for
m-tolylurea. The broader chemical class of phenylurea derivatives, however, includes several
approved and clinically important drugs, such as the multi-kinase inhibitor Sorafenib used in
cancer therapy. This guide presents the available data on m-tolylurea's toxicity and compares
the therapeutic landscape of the phenylurea class to highlight the current standing of m-
tolylurea as a compound with potential hazards and no demonstrated therapeutic benefit.

Toxicity Profile of Tolylurea Isomers

While specific chronic toxicity studies on m-tolylurea are not readily available, acute toxicity
data and a carcinogenesis bioassay of its isomer, p-tolylurea, provide critical insights into the
potential hazards associated with this class of compounds.
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Table 1: Summary of Acute Toxicity Data for Tolylurea Isomers

Compound

GHS Classification Key Findings

m-Tolylurea

Warning: Acute toxicity, oral
(Harmful if swallowed); Serious
eye damage/eye irritation

(Causes serious eye irritation)

o-Tolylurea

Danger: Acute toxicity, oral
(Toxic if swallowed); Serious
eye damage/eye irritation

(Causes serious eye irritation)

p-Tolylurea

Danger: Acute toxicity, oral

(Toxic if swallowed)

Source: Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Carcinogenicity of p-Tolylurea in Mice

A key study conducted by the National Cancer Institute demonstrated that dietary

administration of p-tolylurea led to a significant increase in malignant lymphomas in male

C57B1/6 mice.[1][2]

Table 2: Carcinogenesis Bioassay of p-Tolylurea in Mice[1][2]

. . Route of o
Species Strain L. . Dose Level Key Finding
Administration
Increased
incidence of
Mouse C57B1/6 (Male) Diet 0.2% malignant
lymphomas
(10/43)

Experimental Protocols
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p-Tolylurea Carcinogenesis Bioassay

Objective: To assess the carcinogenic potential of p-tolylurea in a long-term animal study.
Methodology:[1][2]
e Animal Model: Male and female C57B1/6 mice and Fischer 344 rats were used.

o Test Substance Administration: p-Tolylurea was administered in the diet at a concentration of
0.2% for mice.

e Duration: The study was conducted over a period of 12 months.
o Observation: Animals were monitored for clinical signs of toxicity and tumor development.

» Endpoint: The primary endpoint was the incidence of tumors, determined by gross and
histopathological examination of tissues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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